Cas no 958451-79-1 ( )
structure
Product Name:
CAS No:958451-79-1
MF:C8H6BF5O3
MW:255.934460163116
CID:1001686
PubChem ID:45158724
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- [4-(difluoromethoxy)-3-(trifluoromethyl)phenyl]boronic acid
- 4-difluoromethoxy-3-trifluoromethyl-benzeneboronic acid
- 958451-79-1
- DTXSID10669682
- (4-(Difluoromethoxy)-3-(trifluoromethyl)phenyl)boronic acid
- starbld0019155
-
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- Inchi: 1S/C8H6BF5O3/c10-7(11)17-6-2-1-4(9(15)16)3-5(6)8(12,13)14/h1-3,7,15-16H
- InChI Key: NPFRNEQAEFRASI-UHFFFAOYSA-N
- SMILES: FC(C1C=C(B(O)O)C=CC=1OC(F)F)(F)F
Computed Properties
- Exact Mass: 256.03300
- Monoisotopic Mass: 256.0330150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69000
- LogP: 0.98660
Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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